Tert-butyl 5-amino-1,3-dimethylpyrazole-4-carboxylate

• IUPAC Name: tert-butyl 5-amino-1,3-dimethylpyrazole-4-carboxylate
• InChI: InChI=1S/C10H17N3O2/c1-6-7(8(11)13(5)12-6)9(14)15-10(2,3)4/h11H2,1-5H3
• InChI Key: QHFSZUZCRDCTEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)OC(C)(C)C)N)C
• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol

Description

Tert-butyl 5-amino-1,3-dimethylpyrazole-4-carboxylate is a chemical compound with the molecular formula C10H17N3O2 and a molecular weight of 211.265. It belongs to the class of 5-amino-pyrazoles, which are known to be potent reagents in organic and medicinal synthesis.

Synthesis Analysis

5-amino-pyrazoles, such as Tert-butyl 5-amino-1,3-dimethylpyrazole-4-carboxylate, are synthesized using a variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions. The synthesis methods are classified based on how well studied the pyrazolopyridine fragment is.

Molecular Structure Analysis

The molecular structure of Tert-butyl 5-amino-1,3-dimethylpyrazole-4-carboxylate is characterized by a pyrazole ring fused to a carboxylate group. Pyrazoles are common motifs in a wide range of synthesized drugs, polymers, dyes, and functional materials.

Chemical Reactions Analysis

5-amino-pyrazoles are versatile synthetic building blocks used in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. They are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds.

Mechanism of Action

While the specific mechanism of action for Tert-butyl 5-amino-1,3-dimethylpyrazole-4-carboxylate is not mentioned in the search results, 5-amino-pyrazoles are known to be biologically active compounds with diverse applications especially in the field of pharmaceutics and medicinal chemistry.

Future Directions

5-amino-pyrazoles, including Tert-butyl 5-amino-1,3-dimethylpyrazole-4-carboxylate, are expected to continue to be a focus of research due to their versatile functionalities and applications in the synthesis of organic molecules, particularly in the field of pharmaceutics and medicinal chemistry.